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Compound of Interest

Compound Name: Benzene, 1-nitro-4-pentyl-

CAS No.: 95857-32-2

Cat. No.: B8025883

Get Quote

An in-depth technical guide on the thermophysical profiling of 1-nitro-4-pentylbenzene,

designed for researchers, chemical engineers, and drug development professionals.

Executive Summary
1-Nitro-4-pentylbenzene (CAS: 95857-32-2) 1 is a critical synthetic intermediate used in the

development of advanced liquid crystals, agrochemicals, and active pharmaceutical ingredients

(APIs). Understanding its precise thermophysical properties—specifically its boiling point and

density—is paramount for designing efficient phase separations, fractional distillations, and

solvent extraction workflows. This whitepaper provides an authoritative guide on the empirical

determination and computational validation of these properties, grounded in fundamental

structure-property causality.

Molecular Causality: Structure-Property
Relationships
The thermophysical profile of 1-nitro-4-pentylbenzene is dictated by the competing influences

of its two primary functional groups:
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The Nitro Group (-NO₂): Introduces a strong permanent dipole moment. The resulting dipole-

dipole intermolecular interactions significantly elevate the boiling point and increase the

molecular packing density compared to the unsubstituted pentylbenzene.

The Pentyl Chain (-C₅H₁₁): Contributes extensive London dispersion forces. While the added

mass increases the overall molecular weight (further raising the boiling point), the flexible

aliphatic chain increases the molar volume. This proportionally decreases the overall density

compared to shorter-chain nitroaromatics (e.g., 1-nitro-4-methylbenzene).

Comparative Thermophysical Data
To contextualize 1-nitro-4-pentylbenzene, we benchmark it against its homologous series and

downstream synthetic derivatives.

Compound CAS Number
Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Density
(g/cm³)

Pentylbenzene 538-68-1 148.25 205.0 0.863

4-Pentylaniline 33228-44-3 163.26
145.0 (at 10

mmHg)
0.937

1-Nitro-4-

methylbenzene
99-99-0 137.14 238.0 1.104

1-Nitro-4-

pentylbenzene
95857-32-2 193.24

~292.0

(Predicted)
~1.01 (Predicted)

Note: Due to the high risk of thermal decomposition at elevated temperatures, the boiling point

of 1-nitro-4-pentylbenzene is typically extrapolated from reduced-pressure measurements

rather than measured directly at standard atmospheric pressure.

Experimental Methodologies
The following workflows outline the self-validating protocols required to empirically determine

the density and boiling point of 1-nitro-4-pentylbenzene.
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Fig 1: Experimental and computational workflow for thermophysical validation.

Protocol 1: High-Precision Density Determination via
Oscillating U-Tube Pycnometry

Causality: Traditional volumetric pycnometry is highly susceptible to thermal expansion

errors. The oscillating U-tube method mitigates this by measuring the shift in the resonant

frequency of a glass tube filled with the sample. Because density is highly temperature-

dependent, the system utilizes built-in Peltier elements for rigorous thermal control 2.

Step-by-Step Methodology:

System Calibration: Calibrate the density meter (e.g., Anton Paar DMA series) using ultra-

pure degassed water and dry air at exactly 20.0 °C.
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Sample Introduction: Inject 1.5 mL of 1-nitro-4-pentylbenzene into the U-tube using a Luer-

lock syringe.

Visual Validation: Utilize the internal camera system to verify the absolute absence of

microbubbles. Self-Validation Check: Microbubbles will artificially lower the recorded

density and invalidate the run.

Thermal Equilibration: Allow the system to achieve thermal equilibrium at 20.0 °C (±0.01

°C).

Data Acquisition: Record the density based on the pulsed excitation method. The expected

value is approximately 1.01 g/cm³.

Protocol 2: Boiling Point Determination via Reduced
Pressure Ebulliometry

Causality: Nitroaromatics with long alkyl chains have atmospheric boiling points approaching

300 °C. Heating the compound to this temperature risks auto-oxidation or explosive thermal

runaway. Therefore, the boiling point must be determined safely under vacuum and

mathematically extrapolated.

Step-by-Step Methodology:

Apparatus Setup: Assemble a Swietoslawski ebulliometer connected to a high-precision

vacuum manifold and a cold trap.

Sample Loading: Introduce 50 mL of 1-nitro-4-pentylbenzene into the boiling flask. Add

inert boiling chips to prevent superheating and bumping.

Pressure Regulation: Evacuate the system and stabilize the pressure at exactly 10.0

mmHg using a digital pressure controller.

Heating and Reflux: Apply controlled heating via a heating mantle until a steady,

continuous reflux is observed on the thermometer bulb.

Temperature Recording: Record the vapor temperature using a calibrated Pt100 RTD

sensor once thermal equilibrium is reached (expected ~150–160 °C at 10 mmHg).
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Extrapolation: Apply the Antoine equation to extrapolate the normal boiling point (

) at 760 mmHg, yielding a predicted value of ~292 °C.

Computational Validation (Joback Method)
To ensure the integrity of the experimental data, empirical results must be cross-referenced

with computational thermodynamic models. The Joback method is a widely accepted group-

contribution approach that estimates thermophysical properties based purely on molecular

structure 3.

Mechanism: The molecule is mathematically dissected into functional groups (one aromatic

ring, one -NO₂ group, one -CH₃ group, and four -CH₂- groups). Each group contributes a

specific additive numerical value to the critical temperature, critical pressure, and normal

boiling point.

Self-Validating Loop: If the extrapolated experimental boiling point deviates by more than 5%

from the Joback-predicted value (~292 °C), the sample must be flagged and re-analyzed for

impurities (e.g., residual pentylbenzene or unreacted nitric acid).

Applications in Drug Development & Chemical
Processing
For drug development professionals synthesizing APIs via a 4-pentylaniline intermediate, the

density and boiling point of the 1-nitro-4-pentylbenzene precursor dictate downstream

processing parameters:

Phase Separation Dynamics: A density of ~1.01 g/cm³ makes aqueous phase separation

highly challenging, as it is nearly identical to the density of water. Process chemists must

employ salting-out procedures (e.g., saturating the aqueous layer with NaCl) to increase the

aqueous phase density, thereby forcing a clean organic layer separation.

Distillation Parameters: The exceedingly high boiling point necessitates short-path molecular

distillation or high-vacuum fractional distillation to purify the intermediate without inducing

thermal degradation, ensuring the purity of the final API.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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